1-Vinyl-1-hydroxy-3,3,5-trimethyl-cyclohexane

• Molecular Formula: C11H20O
• Molecular Weight: 168.28 g/mol
• IUPAC Name: 1-ethenyl-3,3,5-trimethylcyclohexan-1-ol
• InChI: InChI=1S/C11H20O/c1-5-11(12)7-9(2)6-10(3,4)8-11/h5,9,12H,1,6-8H2,2-4H3
• InChI Key: WSRGUVRVLLTCJH-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CC(C1)(C=C)O)(C)C

Description

1-Vinyl-1-hydroxy-3,3,5-trimethyl-cyclohexane is a useful research compound. Its molecular formula is C11H20O and its molecular weight is 168.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A Grignard compound is prepared from 80 g of vinyl bromide and 20 g of magnesium in 1 litre of tetrahydrofuran. To this Grignard compound there are added dropwise at room temperature 100 g of 3,3,5-trimethylcyclohexanone (dihydroisophorone) in 100 ml of tetrahydrofuran. The mixture is held at reflux temperature for 12 hours. The mixture is then cooled, treated with saturated ammonium chloride solution and extracted with ether. The organic phase is washed neutral with saturated sodium chloride solution, dried and evaporated. The crude product is distilled in a high vacuum (55° C./0.1 mm Hg). There are obtained 88.9 g of 1-vinyl-1-hydroxy-3,3,5-trimethyl-cyclohexane.